Cas no 69642-97-3 (5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-)
69642-97-3 structure
Product Name:5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-
CAS No:69642-97-3
MF:C16H22N2
MW:242.359283924103
CID:1738455
Update Time:2024-11-27
5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-
- 5H-Benzocycloheptene-7-carbonitrile, 6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-
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- Inchi: 1S/C16H22N2/c1-13(2)18(3)16(12-17)10-8-14-6-4-5-7-15(14)9-11-16/h4-7,13H,8-11H2,1-3H3
- InChI Key: QLNSELJFCFYAEW-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1CCC(N(C)C(C)C)(C#N)CC2
Computed Properties
- Exact Mass: 242.17846
Experimental Properties
- Density: 1.02±0.1 g/cm3(Predicted)
- Boiling Point: 381.6±42.0 °C(Predicted)
- PSA: 27.03
- pka: 6.39±0.20(Predicted)
5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]- Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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